Cas no 2229572-84-1 (tert-butyl N-3-(1-amino-2,2,2-trifluoroethyl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-3-(1-amino-2,2,2-trifluoroethyl)-4-hydroxyphenylcarbamate
• CAS No: 2229572-84-1
• MF: C₁₃H₁₇F₃N₂O₃
• MW: 306.280894041061
• CID: 6327165
• PubChem ID: 165757481
• Update Time: 2025-06-09

tert-butyl N-3-(1-amino-2,2,2-trifluoroethyl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(1-amino-2,2,2-trifluoroethyl)-4-hydroxyphenylcarbamate
• EN300-1872214
• 2229572-84-1
• tert-butyl N-[3-(1-amino-2,2,2-trifluoroethyl)-4-hydroxyphenyl]carbamate

• Inchi： 1S/C13H17F3N2O3/c1-12(2,3)21-11(20)18-7-4-5-9(19)8(6-7)10(17)13(14,15)16/h4-6,10,19H,17H2,1-3H3,(H,18,20)
• InChI Key： CSXRJQOHFRZYHU-UHFFFAOYSA-N
• SMILES： FC(C(C1C(=CC=C(C=1)NC(=O)OC(C)(C)C)O)N)(F)F

Computed Properties

• Exact Mass: 306.11912689g/mol
• Monoisotopic Mass: 306.11912689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-3-(1-amino-2,2,2-trifluoroethyl)-4-hydroxyphenylcarbamate

Introduction to tert-butyl N-3-(1-amino-2,2,2-trifluoroethyl)-4-hydroxyphenylcarbamate (CAS No. 2229572-84-1)

tert-butyl N-3-(1-amino-2,2,2-trifluoroethyl)-4-hydroxyphenylcarbamate (CAS No. 2229572-84-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, an amino-trifluoroethyl moiety, and a hydroxyphenylcarbamate functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The tert-butyl group in the compound provides enhanced stability and lipophilicity, which are crucial for improving the pharmacokinetic properties of the molecule. The amino-trifluoroethyl moiety introduces fluorine atoms, which can significantly influence the compound's reactivity and binding affinity to target proteins. The hydroxyphenylcarbamate functional group adds polarity and hydrogen bonding capabilities, which are essential for optimizing the compound's solubility and interaction with biological targets.

Recent studies have explored the potential of tert-butyl N-3-(1-amino-2,2,2-trifluoroethyl)-4-hydroxyphenylcarbamate in various therapeutic areas. One notable application is its use as a potential inhibitor of specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The mechanism of action involves selective binding to the active site of the enzyme, thereby blocking its catalytic activity and reducing the progression of disease symptoms.

In addition to its enzymatic inhibition properties, tert-butyl N-3-(1-amino-2,2,2-trifluoroethyl)-4-hydroxyphenylcarbamate has also been investigated for its anti-inflammatory effects. Studies conducted in vitro and in animal models have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. These findings suggest that it may have therapeutic potential in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of tert-butyl N-3-(1-amino-2,2,2-trifluoroethyl)-4-hydroxyphenylcarbamate has been extensively studied to ensure its suitability for clinical applications. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed after oral administration and has a reasonable half-life in plasma, making it a promising candidate for further development as an oral medication.

Toxicity studies have also been conducted to assess the safety profile of tert-butyl N-3-(1-amino-2,2,2-trifluoroethyl)-4-hydroxyphenylcarbamate. Preclinical data indicate that the compound is generally well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm these findings and to evaluate the safety and efficacy of the compound in human subjects.

In conclusion, tert-butyl N-3-(1-amino-2,2,2-trifluoroethyl)-4-hydroxyphenylcarbamate (CAS No. 2229572-84-1) represents a promising molecule with diverse therapeutic potential. Its unique structural features contribute to its biological activities and pharmacological properties. Ongoing research continues to explore its applications in various disease areas, making it an exciting candidate for further development in medicinal chemistry and pharmaceutical research.